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Compound of Interest

Compound Name: DPM-1001

CAS No.: 1471172-29-8

Cat. No.: B15578887

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the oral bioavailability of two investigational

drugs, DPM-1001 and MSI-1436 (also known as trodusquemine). Both compounds are notable

for their inhibitory action on protein-tyrosine phosphatase 1B (PTP1B), a key regulator in

metabolic signaling pathways. This comparison summarizes available data on their

pharmacokinetic properties, details relevant experimental methodologies, and illustrates the

pertinent signaling pathway.

Executive Summary
DPM-1001, an analog of MSI-1436, has been developed to overcome the pharmacokinetic

limitations of its predecessor. Preclinical studies have demonstrated that DPM-1001 is orally

bioavailable, a significant advantage for clinical development.[1][2][3] In contrast, MSI-1436 is a

charged molecule, which inherently limits its absorption from the gastrointestinal tract and thus

possesses limited oral bioavailability.[1][2] This fundamental difference in their chemical

properties dictates their preferred routes of administration in research settings and has

significant implications for their therapeutic potential.
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Quantitative Data Comparison
While direct comparative studies with detailed pharmacokinetic parameters for oral

administration of both compounds are not publicly available, the following table summarizes the

key characteristics based on existing literature.

Parameter DPM-1001
MSI-1436
(Trodusquemine)

Reference

Oral Bioavailability

(F%)

Orally Bioavailable

(Specific % Not

Reported)

Limited (Specific %

Not Reported)
[1][2]

Maximum Plasma

Concentration (Cmax)
Not Reported Not Reported

Time to Maximum

Plasma Concentration

(Tmax)

Not Reported Not Reported

Area Under the Curve

(AUC)
Not Reported Not Reported

Chemical

Characteristic

Non-charged

molecule
Charged molecule [1]

Primary Administration

Route(s) in Preclinical

Studies

Oral, Intraperitoneal Intraperitoneal [4][5]

Reported Dosage

(Mice)

5 mg/kg (oral or

intraperitoneal)

0.125 - 1.25 mg/kg

(intraperitoneal)
[4][5]

Experimental Protocols
Oral Administration of DPM-1001 in Mice
The following protocol is based on descriptions of in vivo studies investigating the effects of

DPM-1001 on diet-induced obesity in mice.[1][5]

Objective: To assess the in vivo efficacy of orally administered DPM-1001.
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Animal Model: C57Bl6/J mice fed a high-fat diet.

Materials:

DPM-1001

Vehicle (e.g., saline)

Oral gavage needles

Procedure:

High-fat diet-fed C57Bl6/J mice were used to induce a model of obesity and metabolic

syndrome.

DPM-1001 was formulated for oral administration, likely as a solution or suspension in a

suitable vehicle.

A dosage of 5 mg/kg body weight of DPM-1001 was administered to the treatment group via

oral gavage.

A control group received an equivalent volume of the vehicle via the same administration

route.

Treatments were administered once daily for a period of 50 days.

Throughout the study, parameters such as body weight, food intake, and markers of glucose

and insulin signaling were monitored.

At the conclusion of the study, tissues were collected for further analysis.

Intraperitoneal Administration of MSI-1436 in Mice
This protocol is derived from studies evaluating the regenerative effects of MSI-1436 in mouse

models of tissue injury.[4]

Objective: To investigate the systemic effects of MSI-1436 following intraperitoneal

administration.
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Animal Model: Mice with induced myocardial infarction or skeletal muscle injury.

Materials:

MSI-1436 (Trodusquemine)

Vehicle (e.g., saline)

Syringes and needles for intraperitoneal injection

Procedure:

Tissue injury (e.g., myocardial infarction) was induced in the experimental mice.

MSI-1436 was dissolved in a suitable vehicle for injection.

Dosages of 0.125 mg/kg or 1.25 mg/kg body weight of MSI-1436 were administered via

intraperitoneal (IP) injection.

Control animals received IP injections of the vehicle alone.

Based on the known pharmacokinetics of MSI-1436, injections were repeated every 3 days

to maintain plasma concentrations.

Animal survival, tissue regeneration, and relevant cellular and molecular markers were

assessed over the course of the study.

Signaling Pathway and Experimental Workflow
Both DPM-1001 and MSI-1436 exert their primary therapeutic effects through the inhibition of

Protein Tyrosine Phosphatase 1B (PTP1B). PTP1B is a negative regulator of the insulin and

leptin signaling pathways. By inhibiting PTP1B, these compounds enhance the phosphorylation

of key downstream targets, leading to improved glucose uptake and energy metabolism.
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Caption: PTP1B signaling pathway and the inhibitory action of DPM-1001/MSI-1436.

The diagram above illustrates the central role of PTP1B in negatively regulating the insulin and

leptin signaling cascades. DPM-1001 and MSI-1436 inhibit PTP1B, thereby promoting the

downstream effects of insulin and leptin, which include enhanced glucose uptake and

regulation of gene expression related to metabolism.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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